Cas no 37808-68-7 (Phenol, methylenebis[(2-propenyl)-)

• Product Name: Phenol, methylenebis[(2-propenyl)-
• CAS No: 37808-68-7
• MF: C₁₉H₂₀O₂
• MW: 280.360905647278
• CID: 1486236
• PubChem ID: 70154918
• Update Time: 2025-04-21

Phenol, methylenebis[(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-[(2-hydroxy-6-prop-2-enylphenyl)methyl]-3-prop-2-enylphenol
• ABLKLIFVATWCNG-UHFFFAOYSA-N
• 37808-68-7
• DTXSID10741710
• SCHEMBL7656097
• 2,2'-Methylenebis[3-(prop-2-en-1-yl)phenol]
• Phenol, methylenebis[(2-propenyl)-

• Inchi： 1S/C19H20O2/c1-3-7-14-9-5-11-18(20)16(14)13-17-15(8-4-2)10-6-12-19(17)21/h3-6,9-12,20-21H,1-2,7-8,13H2
• InChI Key： ABLKLIFVATWCNG-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(CC=C)=C1CC1C(=CC=CC=1CC=C)O

Computed Properties

• Exact Mass: 280.1464
• Monoisotopic Mass: 280.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46